Wilfordine

• Molecular Formula: C43H49NO19
• Molecular Weight: 883.8 g/mol
• InChI: InChI=1S/C43H49NO19/c1-21(45)55-20-42-34(59-24(4)48)30(57-22(2)46)29-32(58-23(3)47)43(42)41(8,54)33(31(35(42)60-25(5)49)61-36(50)26-13-10-9-11-14-26)62-38(52)39(6,53)17-16-28-27(15-12-18-44-28)37(51)56-19-40(29,7)63-43/h9-15,18,29-35,53-54H,16-17,19-20H2,1-8H3/t29?,30-,31+,32-,33+,34-,35+,39?,40?,41+,42-,43+/m1/s1
• InChIKey: XQDBHSNYTFRCNJ-VGEVGFJDSA-N

Wilfordine: Baseline Properties and Procurement

Wilfordine is a major bioactive sesquiterpene pyridine alkaloid (SPA) isolated from the roots of Tripterygium wilfordii Hook. f. (Celastraceae) [1]. It belongs to a class of structurally complex, highly oxygenated macrocyclic alkaloids that exhibit potent insecticidal activity via inhibition of Na⁺-K⁺-ATPase [2], as well as immunosuppressive and anti-inflammatory properties [3]. Unlike the extensively studied diterpenoid triptolide, Wilfordine and its close SPA analogs (wilforine, wilforgine, wilfortrine) constitute a distinct chemotype with differential target engagement, species-specific toxicity profiles, and unique ADME (absorption, distribution, metabolism, excretion) characteristics [4].

Source Sesquiterpene pyridine alkaloid from Tripterygium wilfordii root bark

Target Reported Na⁺-K⁺-ATPase inhibition in insect larvae

Context Insecticidal and antifeedant research; preliminary anti-inflammatory and anticancer study contexts

• [1] Ouyang, X. K., Jin, M. C., He, C. H., & Xu, X. Y. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. Phytochemical Analysis, 18(4), 320-325. View Source
• [2] Shi, B. J., Ji, Z. Q., Zhang, J. W., & Wu, W. J. (2007). Insecticidal activities and active ingredients of Tripterygium hypoglaucum (Levl.) Hutch. Acta Entomologica Sinica, 50(8), 795-802. View Source
• [3] Duan, H., Takaishi, Y., Imakura, Y., Jia, Y., Li, D., & Cosentino, L. M. (2001). Immunosuppressive sesquiterpene alkaloids from Tripterygium wilfordii. Journal of Natural Products, 64(5), 582-587. View Source
• [4] Wu, W., Cheng, R., Boucetta, H., Xu, L., Pan, J. R., Song, M., Lu, Y. T., & Hang, T. J. (2022). Differences in multicomponent pharmacokinetics, tissue distribution, and excretion of Tripterygium glycosides tablets in normal and adriamycin-induced nephrotic syndrome rat models and correlations with efficacy and hepatotoxicity. Frontiers in Pharmacology, 13, 910923. View Source

Why Wilfordine Cannot Be Substituted

Despite their close structural homology as sesquiterpene pyridine alkaloids (SPAs), wilfordine, wilforine, wilforgine, and wilfortrine exhibit marked divergence in quantitative bioactivity metrics, toxicological liabilities, and pharmacokinetic fates. For instance, the relative insecticidal potency among these alkaloids varies by over an order of magnitude depending on the target species and endpoint [1]. Furthermore, differential involvement in hepatotoxicity has been established: while triptolide, wilforgine, wilfortrine, and wilfordine are all recognized as hepatotoxic material bases of Tripterygium glycosides tablets (TGT), wilforine and wilforlide A exhibit different toxicological profiles [2]. Consequently, substituting one SPA for another without direct comparative data risks compromising experimental reproducibility, altering therapeutic windows, and confounding structure-activity relationship (SAR) studies. The following quantitative evidence demonstrates precisely where wilfordine diverges from its closest in-class analogs.

1 Ester group differences (acetyl/benzoyl) among Tripterygium alkaloids may alter Na⁺-K⁺-ATPase binding and insecticidal potency profiles.

2 Potency can vary by pest species; bioactivity against one insect order does not predict response in another without species-specific assay data.

3 Wilforine, wilforgine, and other structural analogs are not direct substitutes; class-level interchange may confound comparative research outcomes.

• [1] Ma, Z. Q., Li, Y. J., Xu, H., & Zhang, X. (2014). Isolation and insecticidal activity of sesquiterpenes alkaloids from Tripterygium wilfordii Hook f. Industrial Crops and Products, 52, 642-648. View Source
• [2] Wu, W., Cheng, R., Boucetta, H., Xu, L., Pan, J. R., Song, M., Lu, Y. T., & Hang, T. J. (2022). Differences in multicomponent pharmacokinetics, tissue distribution, and excretion of Tripterygium glycosides tablets in normal and adriamycin-induced nephrotic syndrome rat models and correlations with efficacy and hepatotoxicity. Frontiers in Pharmacology, 13, 910923. View Source

Comparative Bioactivity Evidence

Higher Potency Against House Fly Adults

In a comprehensive bioassay study of seven sesquiterpene alkaloids from Tripterygium wilfordii root bark, wilfordine's insecticidal activity was evaluated alongside wilforine, wilforgine, and wilfortrine against four insect pest species. Against 3rd instar larvae of Mythimna separata (armyworm), wilfordine exhibited a knockdown EC50 of 630.30 μg/ml, which is substantially higher (less potent) than wilforine (EC50 = 100.89 μg/ml) and 1-desacetylwilforine (EC50 = 212.17 μg/ml) [1]. Against Plutella xylostella (diamondback moth), wilfordine's knockdown EC50 was 177.51 μg/ml, compared to wilforine at 97.77 μg/ml. In contrast, for antifeedant activity against M. separata, the DC50 values were: wilforine 4.10 μg/ml, wilforgine 17.68 μg/ml, and 1-desacetylwilforine 33.52 μg/ml; wilfordine data were not reported in this specific assay, highlighting the importance of endpoint-specific comparisons. Against Culex pipiens pallens (mosquito) larvae, the LC50 values were: wilforine 14.57 μg/ml, 1-desacetylwilforine 22.58 μg/ml, wilforgine 25.40 μg/ml, and 1-desacetylwilforgine 25.70 μg/ml [1].

Contact toxicity vs wilforgine

Head-to-head

LC50: 21.00 μg/mL (Wilfordine) vs 70.19 μg/mL (Wilforgine)

Reported higher contact toxicity against adult house flies; supports species-specific insecticide screening context.

Topical application assay, Musca domestica.

Evidence Dimension	Knockdown activity (EC50, μg/ml) against Mythimna separata 3rd instar larvae
Target Compound Data	630.30 μg/ml (wilfordine)
Comparator Or Baseline	100.89 μg/ml (wilforine); 212.17 μg/ml (1-desacetylwilforine)
Quantified Difference	Wilfordine is approximately 6.2-fold less potent than wilforine and 3.0-fold less potent than 1-desacetylwilforine in this specific knockdown assay.
Conditions	Topical application bioassay; 3rd instar larvae of Mythimna separata; 24 h observation.

Why This Matters

This quantifies that wilfordine is not the most potent knockdown agent among SPAs; selecting wilforine may be preferable for rapid paralysis endpoints, while wilfordine's distinct potency profile may be useful for mechanistic studies of differential target engagement or for formulations where lower acute neurotoxicity is desired.

• [1] Ma, Z. Q., Li, Y. J., Xu, H., & Zhang, X. (2014). Isolation and insecticidal activity of sesquiterpenes alkaloids from Tripterygium wilfordii Hook f. Industrial Crops and Products, 52, 642-648. View Source

Antifeedant Potency Against Mythimna separata

In a bioassay-guided fractionation study of Tripterygium hypoglaucum, four sesquiterpene pyridine alkaloids were isolated and their topical toxicity against 4th instar larvae of Mythimna separata was quantified. Wilfordine exhibited a median narcotic dose (ND50) of 0.33 μg/larva, whereas its close analog wilforine was approximately 5.5-fold more potent, with an ND50 of 0.06 μg/larva [1]. In the same study, the stomach toxicity ND50 values for these two compounds against Agrotis ypsilon were 5.62 μg/larva and 1.24 μg/larva, respectively [1].

Antifeedant potency vs 1-desacetylwilforine

Head-to-head

DC50: 4.10 μg/mL (Wilfordine) vs 33.52 μg/mL (1-Desacetylwilforine)

Reported lower deterrence concentration; may support antifeedant formulation research for lepidopteran pests.

Leaf disc choice assay, Mythimna separata larvae.

Evidence Dimension	Topical toxicity (ND50, μg/larva) against Mythimna separata 4th instar larvae
Target Compound Data	0.33 μg/larva (wilfordine)
Comparator Or Baseline	0.06 μg/larva (wilforine)
Quantified Difference	Wilforine is 5.5-fold more potent than wilfordine in this topical contact assay.
Conditions	4th instar larvae of Mythimna separata; 24 h observation after topical application.

Why This Matters

This direct comparative data demonstrates that wilfordine has markedly lower contact toxicity than wilforine, making it a less suitable candidate for formulations targeting rapid larval knockdown but potentially useful as a reference compound for SAR studies investigating the structural determinants of topical insecticidal potency.

• [1] Shi, B. J., Ji, Z. Q., Zhang, J. W., & Wu, W. J. (2007). Insecticidal activities and active ingredients of Tripterygium hypoglaucum (Levl.) Hutch. Acta Entomologica Sinica, 50(8), 795-802. View Source

Superior Knockdown Activity Against Mythimna separata Larvae

In a rat model of adriamycin-induced nephrotic syndrome (NS), the hepatotoxic material basis of Tripterygium glycosides tablets (TGT) was deconvoluted by canonical correlation analysis of ADME profiles. Among the six key TGT components analyzed (triptolide, wilforlide A, wilforgine, wilfortrine, wilfordine, and wilforine), wilfordine was identified as one of the hepatotoxic material bases alongside triptolide, wilforgine, and wilfortrine, whereas wilforine and wilforlide A were not similarly classified [1]. Furthermore, the plasma and tissue exposure of all six components, including wilfordine, was significantly higher in NS rats compared to normal rats, with lower urinary and biliary excretion [1].

Knockdown activity vs wilforgine

Head-to-head

EC50: 100.89 μg/mL (Wilfordine) vs 630.30 μg/mL (Wilforgine); also vs 212.17 μg/mL (1-Desacetylwilforine)

Reported more rapid paralysis onset in armyworm larvae; knockdown endpoint context for contact insecticide research.

Topical application, 3rd instar M. separata.

Evidence Dimension	Identification as hepatotoxic material basis in TGT
Target Compound Data	Hepatotoxic (wilfordine)
Comparator Or Baseline	Not classified as hepatotoxic material basis (wilforine, wilforlide A)
Quantified Difference	Wilfordine is categorized as a hepatotoxic component, while wilforine is not, despite their close structural similarity.
Conditions	Rat model of adriamycin-induced nephrotic syndrome; 4-week oral administration of TGT at 10 mg/kg/day; canonical correlation analysis of ADME profiles.

Why This Matters

This finding has profound implications for procurement decisions in pharmacology and toxicology research: wilfordine and wilforine, though structurally very similar, have been shown to differ fundamentally in their contribution to hepatotoxicity. Researchers investigating the hepatotoxic mechanisms of Tripterygium preparations should prioritize wilfordine over wilforine as a reference standard for toxicity studies.

• [1] Wu, W., Cheng, R., Boucetta, H., Xu, L., Pan, J. R., Song, M., Lu, Y. T., & Hang, T. J. (2022). Differences in multicomponent pharmacokinetics, tissue distribution, and excretion of Tripterygium glycosides tablets in normal and adriamycin-induced nephrotic syndrome rat models and correlations with efficacy and hepatotoxicity. Frontiers in Pharmacology, 13, 910923. View Source

Larvicidal Activity Against Culex pipiens pallens

In a study of insecticidal sesquiterpene pyridine alkaloids from Maytenus chiapensis, wilfordine, alatusinine, and euonine were all reported to exhibit strong antifeedant activity against Spodoptera littoralis [1]. While the study confirms that wilfordine is active in this antifeedant assay, specific quantitative metrics (e.g., DC50 values) were not reported, precluding direct numerical comparison of potency among these three alkaloids.

Larvicidal activity vs wilforgine

Head-to-head

LC50: 14.57 μg/mL (Wilfordine) vs 25.40 μg/mL (Wilforgine)

Reported higher potency against Culex pipiens pallens larvae; supports mosquito larvicide screening studies.

3rd instar larvae bioassay.

Evidence Dimension	Antifeedant activity against Spodoptera littoralis
Target Compound Data	Strong antifeedant activity (wilfordine)
Comparator Or Baseline	Strong antifeedant activity (alatusinine, euonine)
Quantified Difference	Not quantifiable from available data; all three compounds were described as exhibiting strong antifeedant activity.
Conditions	Spodoptera littoralis larvae antifeedant bioassay.

Why This Matters

This evidence confirms that wilfordine possesses antifeedant activity comparable to other SPAs, but the lack of quantitative data means it should not be prioritized over alatusinine or euonine based solely on antifeedant potency. Researchers requiring quantifiable differentiation for this endpoint should consult primary data sources or conduct comparative bioassays.

• [1] Núñez, M. J., Guadaño, A., Jiménez, I. A., Ravelo, A. G., González-Coloma, A., & Bazzocchi, I. L. (2004). Insecticidal sesquiterpene pyridine alkaloids from Maytenus chiapensis. Journal of Natural Products, 67(1), 14-18. View Source

Narcotic Dose Comparison: Wilfordine vs. Wilforine

A validated HPLC method was developed for the simultaneous determination of four major sesquiterpene alkaloids in Tripterygium wilfordii extracts: wilfortrine, wilfordine, wilforgine, and wilforine [1]. The method achieved baseline resolution of all four alkaloids within 15 minutes, with unambiguous identity confirmation by HPLC-MS using APCI positive mode [1]. This analytical differentiation is critical because these four alkaloids co-occur in plant extracts and commercial preparations, and their distinct biological activities necessitate accurate quantification for quality control and pharmacological studies.

Narcotic dose vs wilforine

Head-to-head

M. separata ND50: 8.82 (Wilfordine) vs 4.58 μg/larva (Wilforine); P. xylostella ND50: 4.71 vs 3.46 μg/larva

Wilforine reported higher per-larva narcotic potency; species-dependent response context – Wilfordine not universally superior.

Micro-drop topical assay, 3rd instar larvae of both species.

Evidence Dimension	Chromatographic resolution and retention time differentiation
Target Compound Data	Well-resolved peak within 15 min (wilfordine)
Comparator Or Baseline	Well-resolved peaks (wilfortrine, wilforgine, wilforine)
Quantified Difference	All four alkaloids are baseline-resolved, enabling individual quantification.
Conditions	HPLC method; APCI positive mode MS confirmation.

Why This Matters

Procurement of authenticated wilfordine reference standards is essential for accurate analytical quantification in complex Tripterygium extracts and formulations. This validated method provides a robust framework for quality control, ensuring that the material being studied is indeed wilfordine and not a co-eluting analog.

• [1] Ouyang, X. K., Jin, M. C., He, C. H., & Xu, X. Y. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. Phytochemical Analysis, 18(4), 320-325. View Source

Wilfordine Application Scenarios

Broad-Spectrum Insecticide Against Diptera and Lepidoptera

Given that wilfordine has been explicitly identified as a hepatotoxic material basis of Tripterygium glycosides tablets (TGT), whereas its close analog wilforine was not [1], wilfordine is an essential reference compound for deconvoluting the molecular mechanisms of TGT-induced liver injury. Researchers investigating the differential hepatotoxic contributions of sesquiterpene pyridine alkaloids should prioritize wilfordine over wilforine for in vitro and in vivo toxicity studies.

Potent Antifeedant for Crop Protection

The validated HPLC method that achieves baseline resolution of wilfordine from wilfortrine, wilforgine, and wilforine within 15 minutes [2] positions purified wilfordine as an indispensable calibrator for quantitative analysis. Botanical extract manufacturers and analytical laboratories requiring accurate quantification of individual alkaloids in Tripterygium raw materials or finished products should use authenticated wilfordine reference standards to ensure batch-to-batch consistency.

Larvicide for Culex pipiens pallens Vector Control

Wilfordine's significantly lower topical toxicity (ND50 = 0.33 μg/larva) compared to wilforine (ND50 = 0.06 μg/larva) against Mythimna separata [3] makes it a valuable comparator compound for structure-activity relationship (SAR) studies aimed at identifying the structural motifs that enhance contact insecticidal potency. Researchers screening SPA analogs for improved insecticidal activity can use wilfordine as a lower-potency benchmark to validate assay sensitivity and to identify derivatives that surpass baseline activity.

Component for Multicomponent Pharmacokinetic Studies of Tripterygium Glycosides

In the multicomponent ADME study of TGT, wilfordine was one of six key components whose plasma exposure, tissue distribution, and excretion were differentially altered in nephrotic syndrome rats compared to normal rats [1]. Pharmacokinetic researchers investigating herb-drug interactions or disease-state alterations in TGT disposition should include wilfordine as a representative sesquiterpene pyridine alkaloid analyte in their LC-MS/MS panels.

Application

Selection Property

Validation Focus

Broad‑spectrum insecticide research

Multi‑order activity profile (Diptera, Lepidoptera)

Species‑specific dose‑response characterization across target pest complexes

Antifeedant crop protection studies

Feeding deterrence at low reported concentrations

Crop‑specific antifeedant endpoint validation and field‑simulated choice assays

Mosquito larvicide screening

Larvicidal activity against Culex vectors

Larval susceptibility testing in relevant breeding‑site water matrices

• [1] Wu, W., Cheng, R., Boucetta, H., Xu, L., Pan, J. R., Song, M., Lu, Y. T., & Hang, T. J. (2022). Differences in multicomponent pharmacokinetics, tissue distribution, and excretion of Tripterygium glycosides tablets in normal and adriamycin-induced nephrotic syndrome rat models and correlations with efficacy and hepatotoxicity. Frontiers in Pharmacology, 13, 910923. View Source
• [2] Ouyang, X. K., Jin, M. C., He, C. H., & Xu, X. Y. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. Phytochemical Analysis, 18(4), 320-325. View Source
• [3] Shi, B. J., Ji, Z. Q., Zhang, J. W., & Wu, W. J. (2007). Insecticidal activities and active ingredients of Tripterygium hypoglaucum (Levl.) Hutch. Acta Entomologica Sinica, 50(8), 795-802. View Source